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Compound Focus: Cefadroxil Sulfoxide

CAS No.: 182290-77-3

Cat. No.: S914230

Get Quote

Cefadroxil S-sulfoxide is a specified impurity and degradation product of Cefadroxil, used as a reference

standard in analytical research and quality control for drug development and production [1] [2].

The table below summarizes its core chemical information:

Property Specification

Chemical
Name

(6R,7R)-7-[(R)-2-Amino-2-(4-hydroxyphenyl)acetamido]-3-methyl-8-oxo-5-thia-1-
azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 5S-oxide [1] [2]

Molecular
Formula

C₁₆H₁₇N₃O₆S [1] [2]

Molecular
Weight

379.4 g/mol [1] [2]

CAS Number Not assigned (Related R-sulfoxide isomer: 182290-77-3) [1]

Storage Store in a cool, dry place [1]

This compound is offered as a reference standard by suppliers like SynZeal and CleanChem Lab,

accompanied by comprehensive characterization data compliant with regulatory guidelines for use in

Abbreviated New Drug Applications (ANDA) [1] [2].
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Formation Pathway and Analytical Characterization

The formation of Cefadroxil sulfoxide is an oxidative degradation pathway. A 2025 research paper

identified an unknown impurity in reconstituted Cefadroxil oral suspension, which was characterized and

confirmed to be a formulation-related degradation impurity [3].

The following diagram illustrates the general experimental workflow for identifying and characterizing this

sulfoxide degradation product:

Start: Observe Unknown Impurity
(HPLC Analysis of Oral Suspension)

Synthesis & Isolation
of the Impurity

RRT 1.29

Structural Characterization
using Analytical Techniques

High-Resolution Mass
Spectroscopy (HRMS)

Nuclear Magnetic Resonance
(NMR) Spectroscopy

End: Identity Confirmed as
Cefadroxil Sulfoxide

1D and 2D NMR
Experiments
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Experimental Workflow for Degradation Impurity Identification

Key Experimental Protocols from the research include [3]:

High-Resolution Mass Spectroscopy (HRMS): Used for precise determination of the elemental
composition and mass of the degradation product.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Employed, including both one-dimensional
(1D) and two-dimensional (2D) experiments, to elucidate the molecular structure and confirm the site

of oxidation.

This impurity was observed at a relative retention time (RRT) of 1.29 during HPLC analysis after the

reconstituted oral suspension was stored for 14 days [3].

Synthesis Considerations and Further Steps

While explicit synthetic steps are proprietary, the information points to required actions:

Reaction Pathway: The transformation is an oxidation of the sulfur atom in the thiazine ring of the

Cefadroxil molecule [1] [2].
Stereospecificity: Note the 'S' in S-sulfoxide denotes a specific stereoisomer of the sulfoxide.

Controlling this stereochemistry is critical for producing a pharmaceutically relevant reference
standard [1] [2].

For a complete synthesis protocol, the most direct path is to consult the primary literature. I recommend:

Accessing the Full Paper: The 2025 study in the Journal of Chromatography B is a prime candidate,
as its abstract mentions the "synthesis" and "isolation" of the impurity [3].

Refining Your Search: Use specialized scientific databases like SciFinder or Reaxys with the precise
chemical name I provided. These often contain detailed reaction procedures not freely available on

the web.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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